Cas no 2229218-00-0 (1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

1-(4-Bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid is a brominated aromatic compound featuring a cyclopropane carboxylic acid moiety, which lends structural rigidity and potential reactivity for further functionalization. The presence of both bromo and methoxy substituents on the phenyl ring enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The cyclopropane ring contributes to steric constraints, which may influence selectivity in synthetic pathways. This compound is valued for its versatility in pharmaceutical and agrochemical research, where its unique scaffold can serve as a building block for more complex molecules. High purity and well-defined reactivity make it suitable for precision applications.
1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid structure
2229218-00-0 structure
Product Name:1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
CAS No:2229218-00-0
MF:C12H13BrO3
MW:285.133823156357
CID:6395514
PubChem ID:165644406
Update Time:2025-05-22

1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
    • 1-[(4-bromo-3-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid
    • EN300-1922642
    • 2229218-00-0
    • Inchi: 1S/C12H13BrO3/c1-16-10-6-8(2-3-9(10)13)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
    • InChI Key: DQJCGPAFAXRVEY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OC)CC1(C(=O)O)CC1

Computed Properties

  • Exact Mass: 284.00481g/mol
  • Monoisotopic Mass: 284.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Pricemore >>

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1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Related Literature

Additional information on 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2229218-00-0)

The compound 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2229218-00-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane carboxylic acid moiety and brominated methoxyphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate or intermediate in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the presence of the bromine atom was noted for its potential in facilitating further derivatization, a key feature in drug development.

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's inhibitory effects on specific enzymatic targets were investigated. The results demonstrated that 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid exhibits selective inhibition against certain kinases involved in inflammatory pathways. This finding suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also provided insights into the structure-activity relationship (SAR) of the compound, guiding future modifications to enhance its efficacy and selectivity.

Further research has delved into the compound's pharmacokinetic properties. A preclinical study conducted in 2024 evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable oral bioavailability and a relatively long half-life, which are critical parameters for its development as a therapeutic agent. However, the study also identified areas for improvement, such as reducing metabolic clearance to enhance its in vivo stability.

In addition to its therapeutic potential, 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid has been investigated as a versatile building block in organic synthesis. Recent publications have described its use in the construction of complex molecular architectures, particularly in the synthesis of heterocyclic compounds with biological activity. This dual role as both a bioactive molecule and a synthetic intermediate underscores its importance in the pharmaceutical industry.

Despite these advancements, challenges remain in the development of this compound. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, 1-(4-bromo-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2229218-00-0) represents a promising candidate in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease models, paving the way for its eventual clinical use.

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